1-(2,4-dimethylphenyl)-3-(1-(2-methoxyethyl)-1H-indol-3-yl)urea

• IUPAC Name: 1-(2,4-dimethylphenyl)-3-[1-(2-methoxyethyl)indol-3-yl]urea
• InChI: InChI=1S/C20H23N3O2/c1-14-8-9-17(15(2)12-14)21-20(24)22-18-13-23(10-11-25-3)19-7-5-4-6-16(18)19/h4-9,12-13H,10-11H2,1-3H3,(H2,21,22,24)
• InChI Key: GTUKTUNEEVFPSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)NC2=CN(C3=CC=CC=C32)CCOC)C
• Molecular Formula: C20H23N3O2
• Molecular Weight: 337.4 g/mol

Description

1-(2,4-dimethylphenyl)-3-(1-(2-methoxyethyl)-1H-indol-3-yl)urea, also known as LMT-28, is a compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of urea derivatives and has been studied for its ability to inhibit the growth of cancer cells. In

Scientific Research Applications

Urea Biosensors

Urea biosensors have been developed to detect and quantify urea concentration, which is crucial in diagnosing and managing diseases related to nitrogen metabolism in the human body. These biosensors utilize enzyme urease as a bioreceptor element, incorporating various nanoparticles and conducting polymers for improved sensitivity and specificity (Botewad et al., 2021).

Green Chemistry Applications

Urea derivatives play a significant role in green chemistry, serving as solvents, catalysts, or reagents in organic synthesis. The deep eutectic mixtures (DESs) of dimethyl urea (DMU) with L-(+)-tartaric acid demonstrate low toxicity, biodegradability, and recyclability, highlighting urea's potential in sustainable chemistry practices (Ali et al., 2021).

Uremic Toxins and Dialysis

Research into uremic toxins, including various urea derivatives, has shown their impact on chronic kidney disease and complications thereof. These studies emphasize the need for effective dialysis techniques and treatments to manage the accumulation of these toxins in the body (Vanholder et al., 2018).

Agricultural Applications

In agriculture, urea and its derivatives are explored for their efficiency as fertilizer components. Innovations in slow-release fertilizers and urease inhibitors aim to reduce environmental pollution and improve nitrogen utilization by plants, demonstrating urea's role in enhancing agricultural productivity (Pradana et al., 2021).

Energy Storage

Urea derivatives are being evaluated for their potential in energy storage technologies. Studies suggest that urea, as a hydrogen carrier, could offer a sustainable and safe long-term energy supply, highlighting its role in future energy systems (Rollinson et al., 2011).